N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide

• IUPAC Name: (E)-N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H20N4O2/c1-16-14-21-22(26-27(25-21)18-9-11-19(29-2)12-10-18)15-20(16)24-23(28)13-8-17-6-4-3-5-7-17/h3-15H,1-2H3,(H,24,28)/b13-8+
• InChI Key: IYPUBOZLOIJTRK-MDWZMJQESA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C=CC3=CC=CC=C3)C4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)/C=C/C3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide is a chemical compound that has been studied for its scientific research applications. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide involves its ability to act as a fluorescent probe for singlet oxygen. This compound has a high quantum yield for singlet oxygen and can be used to detect the presence of singlet oxygen in biological systems.
Biochemical and Physiological Effects:
N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide has been shown to have minimal toxicity in vitro. This compound has been used to study the effect of singlet oxygen on lipid membranes. It has been shown to induce lipid peroxidation and membrane damage in the presence of singlet oxygen.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide in lab experiments are its high quantum yield for singlet oxygen and its ability to act as a fluorescent probe for singlet oxygen. The limitations of using this compound in lab experiments are its limited solubility in water and its potential to induce lipid peroxidation and membrane damage in the presence of singlet oxygen.

Future Directions

For research on N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide include studying its potential as a therapeutic agent for singlet oxygen-mediated diseases such as cancer. This compound could also be modified to improve its solubility in water and reduce its potential to induce lipid peroxidation and membrane damage. Additionally, this compound could be used in combination with other fluorescent probes to study the effect of singlet oxygen on biological systems.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide involves the reaction of 2-(4-methoxyphenyl)-2H-1,2,3-benzotriazole-5-carboxylic acid with 3-phenylacryloyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or chloroform. The product is then purified using column chromatography.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide has been studied for its potential as a fluorescent probe for singlet oxygen. This compound has been used to study the singlet oxygen generation in biological systems. It has also been used to study the effect of singlet oxygen on lipid membranes.